Cas no 2228369-63-7 (1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228369-63-7
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 6493970
• PubChem ID: 165978926
• Update Time: 2025-05-20

1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1992286
• [1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228369-63-7

• Inchi： 1S/C14H17ClN2/c1-13(2)7-14(13,8-16)11-6-17-12-5-9(15)3-4-10(11)12/h3-6,17H,7-8,16H2,1-2H3
• InChI Key： SYRDHXXMLXMQBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine

1-(6-Chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound with CAS No. 2228369-63-7, known as 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

1-(6-Chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine belongs to the class of indole derivatives, which are well-known for their diverse biological activities. The indole ring system is a fundamental structure in many natural products and synthetic compounds, often exhibiting anti-inflammatory, antioxidant, and anticancer properties. The presence of the chloro group at the 6-position of the indole ring introduces additional electronic effects, potentially enhancing the compound's bioactivity. Furthermore, the cyclopropane ring fused with a methanamine group adds structural complexity and may influence the molecule's pharmacokinetic properties.

Recent studies have explored the synthesis of 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine using various methodologies. One approach involves the palladium-catalyzed coupling reactions, which have become increasingly popular due to their efficiency and versatility. These reactions allow for the precise construction of complex molecular architectures by forming carbon-carbon bonds under mild conditions. Another method employs organocatalytic strategies, leveraging non-toxic and recyclable catalysts to achieve high yields and selectivity.

The biological evaluation of 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine has revealed promising results in several assays. For instance, in vitro studies have demonstrated its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest potential applications in the development of drugs for Alzheimer's disease and related conditions. Additionally, preliminary data indicate that this compound may exhibit anticancer activity by modulating signaling pathways involved in cell proliferation and apoptosis.

One of the most exciting developments involving 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine is its role as a lead compound in drug design. Researchers have utilized computational chemistry tools to optimize its structure for improved bioavailability and efficacy. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level, guiding further modifications to enhance its therapeutic potential.

In terms of pharmacokinetics, 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine has shown moderate solubility in aqueous solutions and acceptable permeability across cellular membranes. These properties are crucial for ensuring that the compound can reach its intended biological targets after administration. However, further investigations are needed to evaluate its stability under physiological conditions and its metabolism in vivo.

The structural versatility of 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine also makes it an attractive candidate for exploring new chemical space in medicinal chemistry. By modifying substituents on the indole ring or altering the cyclopropane moiety, researchers can generate a library of analogs with diverse biological profiles. This approach has already yielded several derivatives that exhibit enhanced activity compared to the parent compound.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine. Its unique combination of structural features and biological activities positions it as a valuable tool in both academic research and industrial drug development.